Cas no 2165920-67-0 ((1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine)

• Product Name: (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine
• CAS No: 2165920-67-0
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5043889
• Update Time: 2025-11-02

(1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-ethyl-2-fluorocyclopentan-1-amine
• (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine

• Inchi： 1S/C7H14FN/c1-2-9-7-5-3-4-6(7)8/h6-7,9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： MRBBXSLLIOJWTQ-RNFRBKRXSA-N
• SMILES： F[C@@H]1CCC[C@H]1NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• XLogP3: 1.5
• Topological Polar Surface Area: 12

Additional information on (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine

Exploring the Unique Properties and Applications of (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine (CAS No. 2165920-67-0)

The compound (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine (CAS No. 2165920-67-0) is a specialized chiral amine with a fluorinated cyclopentane backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its stereospecific configuration and potential as a building block for bioactive compounds. The presence of both fluorine and ethylamine moieties on the cyclopentane ring creates interesting electronic and steric properties that make it valuable for drug discovery programs.

Recent trends in medicinal chemistry have shown growing interest in fluorinated cyclopentane derivatives, particularly those with defined stereochemistry like (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine. The fluorine atom at the 2-position and the ethylamine group at the 1-position create a distinctive three-dimensional structure that can influence molecular interactions with biological targets. Researchers are particularly interested in how the stereochemistry of fluorocyclopentyl amines affects their pharmacokinetic properties and target binding affinities.

The synthesis of (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine typically involves asymmetric hydrogenation or resolution techniques to achieve the desired (1R,2R) configuration. The fluorine introduction is often accomplished through nucleophilic fluorination or electrophilic fluorination methods, with careful control of reaction conditions to maintain stereochemical integrity. Recent advances in organofluorine chemistry have improved the synthetic accessibility of such compounds, making them more available for research applications.

In pharmaceutical applications, (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine serves as a valuable intermediate for the development of novel therapeutic agents. The fluorocyclopentyl scaffold is being explored in various drug discovery programs, particularly for central nervous system (CNS) targets and metabolic disorders. The compound's ability to modulate physicochemical properties like lipophilicity and metabolic stability makes it attractive for medicinal chemistry optimization. Current research focuses on how the fluorine substitution pattern affects blood-brain barrier penetration and target engagement.

The agrochemical industry has also shown interest in chiral fluorinated amines like (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine for developing new crop protection agents. The stereochemistry of such compounds can significantly influence their biological activity and environmental persistence. Researchers are investigating how the specific (1R,2R) configuration affects herbicidal or fungicidal properties compared to other stereoisomers.

From a materials science perspective, (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine has potential applications in the development of specialty polymers and liquid crystals. The combination of fluorine and amine functionalities can influence material properties such as dielectric constant, thermal stability, and optical characteristics. Recent studies have explored its use as a building block for advanced materials with tailored electronic properties.

The market for chiral fluorinated building blocks like (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine has been growing steadily, driven by increasing demand from pharmaceutical and agrochemical sectors. Custom synthesis providers have reported rising inquiries for such compounds, particularly with defined stereochemistry. The global push for more efficient and selective chemical processes has created opportunities for innovative synthesis routes to access these valuable intermediates.

Analytical characterization of (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine typically involves chiral HPLC, NMR spectroscopy (particularly ¹⁹F NMR), and mass spectrometry. The compound's purity and stereochemical integrity are critical quality attributes that determine its suitability for various applications. Recent advancements in analytical techniques have improved the ability to characterize such compounds with greater precision and sensitivity.

Safety and handling considerations for (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material. Storage recommendations typically suggest cool, dry conditions in tightly sealed containers to maintain stability.

Future research directions for (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine include exploring its potential in catalytic applications, investigating novel synthetic methodologies for its preparation, and expanding its utility in drug discovery programs. The growing interest in stereochemically defined fluorinated compounds suggests that this molecule will continue to be an important tool for chemical research and development.

For researchers working with (1R,2R)-N-Ethyl-2-fluorocyclopentan-1-amine, it's important to consider the compound's unique stereochemical features when designing experiments or synthetic routes. The specific spatial arrangement of substituents can significantly influence reactivity and biological activity, making proper characterization essential. As the field of fluorine-containing chiral molecules continues to evolve, compounds like this will likely play an increasingly important role in various chemical applications.